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Compound of Interest

Compound Name:
Methyl 2,2-dichloro-2-

methoxyacetate

Cat. No.: B092114 Get Quote

Essential Safety and Handling Guide for Methyl
2,2-dichloro-2-methoxyacetate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal procedures for the safe handling of

Methyl 2,2-dichloro-2-methoxyacetate (CAS Number: 17640-25-4) in a laboratory setting.

Adherence to these guidelines is essential to minimize risks associated with this corrosive and

hazardous chemical.

Hazard Identification and Safety Precautions
Methyl 2,2-dichloro-2-methoxyacetate is a corrosive substance that can cause severe skin

burns and eye damage, and may also cause respiratory irritation. It is imperative to handle this

chemical with appropriate engineering controls and personal protective equipment.

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.
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H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P304+P340+P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/doctor.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Methyl 2,2-dichloro-2-
methoxyacetate is provided in the table below.

Property Value

CAS Number 17640-25-4

Linear Formula Cl₂C(OCH₃)CO₂CH₃

Molecular Weight 172.99 g/mol

Boiling Point 179-181 °C (lit.)

Density 1.36 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.45 (lit.)

Flash Point 91 °C (195.8 °F) - closed cup

Storage Class 8A - Combustible corrosive hazardous materials
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 2,2-dichloro-2-methoxyacetate to

provide a protective barrier against potential exposure.[1][2][3]

PPE Category Specification

Eye and Face Protection
Chemical safety goggles and a full-face shield.

[4][5]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).[4] Always inspect gloves before use.

Body Protection
Chemical-resistant apron or coveralls and

closed-toe shoes.[1][4]

Respiratory Protection

Use a NIOSH-approved respirator with a type

ABEK (EN 14387) filter cartridge. This is crucial

when working outside of a fume hood or when

vapors may be generated.

Experimental Protocol: Safe Handling Procedure
This protocol outlines the step-by-step procedure for safely handling Methyl 2,2-dichloro-2-
methoxyacetate in a laboratory setting.

4.1. Preparation and Engineering Controls

Work Area: All handling of Methyl 2,2-dichloro-2-methoxyacetate must be conducted in a

well-ventilated chemical fume hood.

Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible and have been recently tested.[5]

Spill Kit: Have a spill kit specifically for corrosive and halogenated organic compounds

readily available. The kit should contain absorbent materials, neutralizing agents, and

appropriate waste disposal bags.

4.2. Handling and Dispensing
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Don PPE: Before handling the chemical, put on all required personal protective equipment

as specified in the table above.

Container Inspection: Visually inspect the chemical container for any signs of damage or

leaks before opening.

Dispensing:

Use a properly functioning pipette or a graduated cylinder for transferring the liquid.

Perform all transfers slowly and carefully to avoid splashing.

Keep the container opening pointed away from your face.

Weighing: If weighing is required, do so in a tared, sealed container to minimize exposure.

Reaction Setup:

When setting up a reaction, add Methyl 2,2-dichloro-2-methoxyacetate to the reaction

vessel slowly.

Ensure the reaction apparatus is properly secured and vented to the fume hood's exhaust.

4.3. Post-Handling

Decontamination: Thoroughly clean the work area with an appropriate decontaminating

solution after use.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after completing the work and

removing PPE.

Disposal Plan
As a halogenated organic compound, Methyl 2,2-dichloro-2-methoxyacetate requires

specific disposal procedures to ensure environmental safety and regulatory compliance.
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5.1. Waste Segregation and Collection

Waste Stream: Methyl 2,2-dichloro-2-methoxyacetate waste is classified as halogenated

organic waste.[6][7]

Waste Container:

Collect all waste containing this chemical in a designated, properly labeled, and sealed

container for halogenated organic waste.[8]

The container must be compatible with the chemical and have a secure, tight-fitting lid.[8]

Do not mix with non-halogenated organic waste, as this significantly increases disposal

costs.[9]

Do not mix with incompatible materials such as strong acids, bases, or oxidizing agents.[9]

[10]

Labeling:

Clearly label the waste container with "Hazardous Waste," "Halogenated Organic Waste,"

and the full chemical name: "Methyl 2,2-dichloro-2-methoxyacetate."[8]

Maintain a log of the contents and approximate quantities added to the container.

5.2. Storage and Disposal

Storage: Store the sealed waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated.[6]

Disposal Request: When the container is nearly full, contact your institution's Environmental

Health and Safety (EHS) office to arrange for proper disposal.[6] Do not dispose of this

chemical down the drain.[9]

Emergency Procedures
6.1. Spills
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Small Spills (in a fume hood):

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area with a suitable decontaminating solution.

Large Spills:

Evacuate the immediate area.

Alert your supervisor and contact your institution's EHS or emergency response team.

Prevent the spill from entering drains.

6.2. Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]
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Caption: Workflow for handling and disposal of Methyl 2,2-dichloro-2-methoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092114#personal-protective-equipment-for-handling-
methyl-2-2-dichloro-2-methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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